Cas no 221093-33-0 (2-Hydroxy-17β-estradiol-16,16,17-d5)

2-Hydroxy-17β-estradiol-16,16,17-d5 is a deuterium-labeled analog of 2-hydroxyestradiol, a key metabolite of estradiol. The incorporation of five deuterium atoms at the 16,16,17 positions enhances its stability, making it particularly useful for quantitative mass spectrometry and metabolic studies. This labeled compound serves as an internal standard for accurate quantification of endogenous 2-hydroxyestradiol in biological matrices, minimizing interference from isotopic effects. Its high isotopic purity and well-defined structure ensure reliable performance in pharmacokinetic and endocrine research applications. The compound is valuable for investigating estrogen metabolism pathways, oxidative stress mechanisms, and hormone-related disease models.

2-Hydroxy-17β-estradiol-16,16,17-d5 structure

221093-33-0 structure

Product Name:2-Hydroxy-17β-estradiol-16,16,17-d5

CAS No:221093-33-0

MF:C₁₈H₂₄O₃

MW:293.412174224854

CID:253890

PubChem ID:76973771

Update Time:2025-06-09

2-Hydroxy-17β-estradiol-16,16,17-d5 Chemical and Physical Properties

Names and Identifiers

- Estra-1,3,5(10)-triene-1,4,16,16,17-d5-2,3,17-triol,(17b)-
- 2-Hydroxy-17β-estradiol-16,16,17-d5
- 2-HYDROXY-17BETA-ESTRADIOL-1,4,16,16,17-D5
- 2-Hydroxy-17b-estradiol-1,4,16,16,17-d5
- 2-Hydroxy-17-estradiol-d5
- 2-Hydroxyestradiol-1,4,16,16,17-d5
- HY-124489S1
- SCHEMBL4095308
- 2-Hydroxy-17?-estradiol-16,16,17-d5
- (1S,3aS,3bR,9bS,11aS)-11a-methyl(1,2,2,6,9-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7,8-triol
- 221093-33-0
- CS-0437788
- 2-Hydroxyestradiol-d5
- 2-Hydroxy-17b-estradiol-16,16,17-d5
- F90998
- (8R,9S,13S,14S,17S)-1,4,16,16,17-pentadeuterio-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene-2,3,17-triol
- Estra-1,3,5(10)-triene-1,4,16,16,17-d5-2,3,17-triol, (17ss)-; 2-Hydroxyestradiol-1,4,16,16,17-D5; 2-Hydroxy-17ss-estradiol-1,4,16,16,17-D5
- Inchi： 1S/C18H24O3/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-15(19)16(20)9-13(10)11/h8-9,11-12,14,17,19-21H,2-7H2,1H3/t11-,12+,14-,17-,18-/m0/s1/i5D2,8D,9D,17D
- InChI Key： DILDHNKDVHLEQB-MLEVBVPTSA-N
- SMILES： O[C@@]1([2H])C([2H])([2H])C[C@H]2[C@@H]3CCC4C([2H])=C(C(=C([2H])C=4[C@H]3CC[C@@]21C)O)O

Computed Properties

Exact Mass: 293.20400
Monoisotopic Mass: 293.204
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 0
Complexity: 411
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 60.7A^2

Experimental Properties

PSA: 60.69000
LogP: 3.31480

2-Hydroxy-17β-estradiol-16,16,17-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H941892-0.5mg	2-Hydroxy-17β-estradiol-16,16,17-d5	221093-33-0	0.5mg	$ 250.00	2022-06-04
TRC	H941892-5mg	2-Hydroxy-17b-estradiol-16,16,17-d5	221093-33-0	5mg	$ 2411.00	2023-09-07
TRC	H941892-.5mg	2-Hydroxy-17b-estradiol-16,16,17-d5	221093-33-0	5mg	$310.00	2023-05-18
A2B Chem LLC	AF31789-5mg	2-HYDROXY-17BETA-ESTRADIOL-1,4,16,16,17-D5	221093-33-0	5mg	$2350.00	2024-04-20
1PlusChem	1P00BEY5-1mg	2-HYDROXY-17BETA-ESTRADIOL-1,4,16,16,17-D5	221093-33-0	1mg	$1155.00	2025-02-25
1PlusChem	1P00BEY5-5mg	2-HYDROXY-17BETA-ESTRADIOL-1,4,16,16,17-D5	221093-33-0	5mg	$2456.00	2025-03-12
MedChemExpress	HY-124489S1-500μg	2-Hydroxyestradiol-d	221093-33-0	500μg	￥7000	2025-04-16